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Compound of Interest

Compound Name: 1-Methoxypropane-2-sulfonamide

CAS No.: 1248069-02-4

Cat. No.: B1464022

Get Quote

Executive Summary
1-Methoxypropane-2-sulfonamide represents a specialized aliphatic sulfonamide scaffold

distinct from the ubiquitous aromatic sulfonamides (e.g., sulfa drugs). Its value lies in its ability

to introduce a polar, non-aromatic Zinc-Binding Group (ZBG) or Hydrogen-Bond

Donor/Acceptor motif while simultaneously modulating lipophilicity via its methoxy-propyl tail.

This guide details the physicochemical profile, mechanistic applications, and validated

protocols for incorporating this building block into high-value small molecule libraries,

specifically targeting metalloenzymes (e.g., Carbonic Anhydrases) and optimizing

physicochemical properties (LogP/Solubility).

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]
Unlike benzenesulfonamides, this aliphatic analog offers a higher fraction of
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hybridized carbons (

), contributing to improved solubility and reduced "flatness" in drug candidates—a critical factor
in escaping the "flatland" of attrition-prone aromatic compounds.

Property Specification
Medicinal Chemistry
Implication

Chemical Name
1-Methoxypropane-2-

sulfonamide
Core Scaffold

CAS (Racemic) 1248069-02-4 Standard building block

CAS ((S)-Isomer) 2323064-00-0
Chiral synthesis for

stereodefined targets

Molecular Weight 153.20 g/mol
Ideal for Fragment-Based Drug

Discovery (MW < 300)

cLogP ~ -0.5 to 0.1
Low lipophilicity; improves

aqueous solubility

TPSA ~ 75 Å²

High polar surface area

relative to size; good

permeability

H-Bond Donors
2 (Sulfonamide

)

Critical for active site

anchoring

H-Bond Acceptors
3 (

oxygens + Ether O)
Secondary binding interactions

Medicinal Chemistry Applications
Primary Pharmacophore: Metalloenzyme Inhibition
The primary sulfonamide moiety (

) is the classic warhead for inhibiting Carbonic Anhydrases (CAs). The nitrogen atom
coordinates directly to the catalytic Zinc ion (

) in the enzyme's active site.
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Selectivity Strategy: While aromatic sulfonamides bind tightly to ubiquitous CA isoforms (e.g.,

CA I, II), aliphatic tails like the 1-methoxypropane-2-yl group explore the

hydrophobic/hydrophilic pockets distinct from the aromatic binding regions. This allows for

the design of isoform-selective inhibitors (e.g., targeting tumor-associated CA IX/XII).

Lead Optimization: The "Solubilizing Tail"
In late-stage lead optimization, replacing a hydrophobic alkyl group (e.g., isopropyl or t-butyl)

with the 1-methoxypropane-2-yl moiety can significantly lower cLogP and improve metabolic

stability.

Mechanism: The terminal methoxy group acts as a metabolic block against

-oxidation, while the ether oxygen can engage in intramolecular hydrogen bonding to lock
conformation.

Synthetic Versatility
This molecule serves as a precursor for:

Sulfonylureas: Reaction with isocyanates to generate antidiabetic or anti-inflammatory

scaffolds.

N-Alkylated Sulfonamides: Coupling with alkyl halides to create secondary sulfonamides.

Visualizing the Strategy
The following diagram illustrates the decision logic for selecting this building block and its

synthetic trajectory.
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Click to download full resolution via product page

Caption: Strategic workflow for deploying 1-Methoxypropane-2-sulfonamide in library design.

Experimental Protocols
Protocol A: Synthesis of N-Acyl Sulfonamides
(Carboxylic Acid Bioisostere)
This reaction couples the sulfonamide to a carboxylic acid, creating an acidic

-acyl sulfonamide motif (

~ 4-5), often used as a bioisostere for carboxylic acids to improve permeability.

Reagents:

1-Methoxypropane-2-sulfonamide (1.0 eq)[1]

Carboxylic Acid (

) (1.1 eq)

EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

DMAP (4-Dimethylaminopyridine) (1.2 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Activation: Dissolve the Carboxylic Acid (1.1 eq) in anhydrous DCM under an inert

atmosphere (

). Add EDCI (1.2 eq) and DMAP (1.2 eq). Stir at

for 15 minutes.

Coupling: Add 1-Methoxypropane-2-sulfonamide (1.0 eq) to the reaction mixture.
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Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor

by TLC or LC-MS (Target mass:

).

Workup: Dilute with DCM, wash with 1N HCl (to remove DMAP/EDCI), followed by saturated

and brine.

Purification: Dry over

, concentrate, and purify via flash column chromatography (typically Hexane:EtOAc
gradient).

Protocol B: Carbonic Anhydrase (CA) Inhibition
Screening
A standard stopped-flow

hydration assay to validate the sulfonamide's activity as a Zinc binder.

Materials:

Assay Buffer: 20 mM HEPES, 20 mM

, pH 7.5.

Substrate: Saturated

solution (bubbled in water for 30 min at

).

Indicator: Phenol Red (0.2 mM).

Enzyme: Recombinant Human CA-II (or target isoform).

Procedure:
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Preparation: Dissolve 1-Methoxypropane-2-sulfonamide in DMSO (10 mM stock). Serial

dilute to test concentrations (0.1 nM – 10

M).

Incubation: Mix 10

L of inhibitor solution with 10

L of Enzyme solution in the stopped-flow mixing chamber. Incubate for 15 minutes at room
temperature.

Reaction Trigger: Rapidly mix with the Substrate/Indicator solution.

Measurement: Monitor the absorbance change at 557 nm (Phenol Red color change from

red to yellow as pH drops due to carbonic acid formation).

Analysis: Calculate

by fitting the initial velocity (

) vs. inhibitor concentration using a non-linear regression model (GraphPad Prism or similar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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